Cas no 122555-04-8 ((2S)-3-(4-acetylphenyl)-2-amino-propanoic acid)

• Product Name: (2S)-3-(4-acetylphenyl)-2-amino-propanoic acid
• CAS No: 122555-04-8
• MF: C₁₁H₁₃NO₃
• MW: 207.22582
• MDL: MFCD06659983
• CID: 896147
• PubChem ID: 6420123
• Update Time: 2025-06-15

(2S)-3-(4-acetylphenyl)-2-amino-propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-(4-Acetylphenyl)-2-aminopropanoic acid
• 4-Acetyl-L-phenylalanine
• H-Phe(4-Ac)-OH
• L-4-Acetylphe
• L-4-Acetylphenylalanine
• L-PHE(4-COCH3)
• 4-acetylbenzeneacetonitrile
• 4-Acetyl-benzylcyanid
• Benzeneacetonitrile,4-acetyl
• p-acetylphenylacetonitrile
• p-Acetyl-phenylalanin
• p-acetylphenylalanine
• para-acetylphenylalanine
• L-Phenylalanine, 4-acetyl-
• 4-Acetyl-L-phenylalanine Hydrochloride
• (2S)-3-(4-acetylphenyl)-2-amino-propanoic acid
• Y61IJN1HNY
• DA-70064
• para-Acetyl-L-phenylalanine
• (2S)-3-(4-acetylphenyl)-2-aminopropanoic acid
• Phenylalanine, 4-acetyl-
• MFCD06659983
• UNII-Y61IJN1HNY
• SCHEMBL93538
• DTXSID401346627
• CS-0155098
• 4AF
• Q27454549
• L-4-Acetylphenylalanine (H-L-Phe(4-Ac)-OH)
• CHEMBL1230248
• J-004823
• ZXSBHXZKWRIEIA-JTQLQIEISA-N
• L-4-Acetylphenylalanine (contains up to 20% inorganics)
• HY-W102456
• p-acetyl-L-phenylalanine
• DS-6166
• AKOS015948802
• 122555-04-8

• MDL： MFCD06659983
• Inchi： InChI=1S/C11H13NO3/c1-7(13)9-4-2-8(3-5-9)6-10(12)11(14)15/h2-5,10H,6,12H2,1H3,(H,14,15)/t10-/m0/s1
• InChI Key： ZXSBHXZKWRIEIA-JTQLQIEISA-N
• SMILES： CC(=O)C1=CC=C(C=C1)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 207.09000
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.39000
• LogP: 1.54390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-3-(4-acetylphenyl)-2-amino-propanoic acid

Research Briefing on (2S)-3-(4-acetylphenyl)-2-amino-propanoic acid (CAS: 122555-04-8)

In recent years, (2S)-3-(4-acetylphenyl)-2-amino-propanoic acid (CAS: 122555-04-8) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its acetylphenyl and amino-propanoic acid moieties, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug development. The compound's unique structural features make it a valuable scaffold for designing novel bioactive molecules, particularly in targeting metabolic and neurological disorders.

Recent studies have focused on the synthesis and optimization of (2S)-3-(4-acetylphenyl)-2-amino-propanoic acid to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of glutamate racemase, an enzyme critical for bacterial cell wall biosynthesis. The research highlighted the compound's ability to disrupt bacterial growth with minimal cytotoxicity to mammalian cells, suggesting its potential as a lead compound for developing new antibiotics. Additionally, the stereospecificity of the (2S)-configuration was found to be crucial for its biological activity, underscoring the importance of chiral purity in drug design.

Another significant advancement involves the application of (2S)-3-(4-acetylphenyl)-2-amino-propanoic acid in neurodegenerative disease research. A 2024 study in ACS Chemical Neuroscience reported that this compound exhibits neuroprotective effects by modulating the activity of NMDA receptors, which are implicated in conditions such as Alzheimer's disease and stroke. The study utilized in vitro and in vivo models to demonstrate the compound's ability to reduce excitotoxicity and oxidative stress, further validating its therapeutic potential. These findings have spurred interest in developing derivatives with improved blood-brain barrier permeability and pharmacokinetic profiles.

From a synthetic chemistry perspective, recent efforts have been directed toward scalable and cost-effective production methods for (2S)-3-(4-acetylphenyl)-2-amino-propanoic acid. A 2023 publication in Organic Process Research & Development detailed a novel enzymatic resolution technique that achieves high enantiomeric excess (>99%) and yield, addressing previous challenges in large-scale synthesis. This methodological breakthrough is expected to facilitate further preclinical and clinical investigations, enabling more rapid translation of research findings into therapeutic applications.

In conclusion, (2S)-3-(4-acetylphenyl)-2-amino-propanoic acid (CAS: 122555-04-8) represents a versatile and pharmacologically relevant compound with broad implications for drug discovery and development. Ongoing research continues to uncover its mechanisms of action and therapeutic potential, positioning it as a key player in the next generation of bioactive molecules. Future studies should focus on optimizing its drug-like properties and exploring its applications in combination therapies and personalized medicine.